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Compound of Interest

Compound Name: UBP316

Cat. No.: B7909889 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
UBP316 is a highly potent and selective antagonist for the GluK1 (formerly GluR5) subunit of

the kainate receptor. Its selectivity makes it a valuable tool in neuroscience research for

investigating the physiological and pathological roles of GluK1-containing kainate receptors.

Proper handling, dissolution, and storage of UBP316 are critical to ensure its stability and the

reproducibility of experimental results. This document provides a detailed protocol for the

effective solubilization and storage of UBP316.

Chemical Properties
Property Value

CAS Number 936095-50-0

Molecular Formula C₂₀H₁₉N₃O₆S

Molecular Weight 429.45 g/mol

Data on Solubility and Storage
The following table summarizes the known solubility and storage conditions for UBP316. It is

crucial to use this information to prepare fresh solutions or store stock solutions appropriately to

maintain the compound's integrity.
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Parameter Solvent/Condition Value/Specification Citation

Solubility DMSO ≥ 2 mg/mL (4.66 mM) [1]

(with assistance)

(Requires ultrasonic

agitation, warming,

and heating to 60°C

for full dissolution at

higher concentrations)

[1]

Formulation 1 ≥ 0.2 mg/mL [1]

(10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline)

[1]

Formulation 2 ≥ 0.2 mg/mL [1]

(10% DMSO, 90%

(20% SBE-β-CD in

Saline))

[1]

Formulation 3 ≥ 0.2 mg/mL [1]

(10% DMSO, 90%

Corn Oil)
[1]

Storage (Powder) -20°C 2 years

Storage (Solution) In DMSO at 4°C 2 weeks

In DMSO at -80°C 6 months

Experimental Protocols
Materials and Equipment

UBP316 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials
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Vortex mixer

Water bath or heat block

Sonicator (optional, but recommended for higher concentrations)

Calibrated pipettes

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a UBP316 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of UBP316 in DMSO.

Pre-dissolution Preparation:

Equilibrate the UBP316 powder to room temperature before opening the vial to prevent

condensation.

Ensure that the DMSO is anhydrous, as hygroscopic DMSO can significantly impact

solubility.[1] It is recommended to use a fresh, unopened bottle or an aliquot from a

properly stored stock of anhydrous DMSO.

Weighing the Compound:

Accurately weigh the desired amount of UBP316 powder in a sterile microcentrifuge tube.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.29 mg of UBP316.

Dissolution:

Add the appropriate volume of anhydrous DMSO to the UBP316 powder. For a 10 mM

solution from 4.29 mg of UBP316, add 1 mL of DMSO.

Vortex the solution vigorously for 1-2 minutes.

For concentrations at or above 2 mg/mL, warming the solution to 60°C in a water bath or

on a heat block is recommended to aid dissolution.[1]
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If precipitation is observed, sonication can be used in conjunction with warming to facilitate

complete solubilization.[1]

Verification of Dissolution:

Visually inspect the solution to ensure that it is clear and free of any particulate matter.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or vials. This will minimize freeze-thaw cycles and reduce the risk of

contamination.

For short-term storage (up to 2 weeks), store the aliquots at 4°C.

For long-term storage (up to 6 months), store the aliquots at -80°C.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the role of UBP316 in signaling pathways and the

experimental workflow for its preparation and use.
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Caption: UBP316's role in antagonizing the GluK1 subunit of the kainate receptor.
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Caption: Workflow for the preparation and storage of UBP316 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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